Cas no 933760-01-1 (Imidazo[2,1-b][1,3,4]thiadiazole-6-carboxylic acid)

Imidazo[2,1-b][1,3,4]thiadiazole-6-carboxylic acid is a heterocyclic compound featuring a fused imidazole and thiadiazole ring system with a carboxylic acid functional group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and materials science. Its rigid, planar framework enhances binding affinity in bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. The carboxylic acid moiety allows for further derivatization, enabling conjugation or salt formation for improved solubility and bioavailability. The compound's stability under physiological conditions and compatibility with diverse synthetic routes underscore its utility in drug discovery and functional material design.
Imidazo[2,1-b][1,3,4]thiadiazole-6-carboxylic acid structure
933760-01-1 structure
Product Name:Imidazo[2,1-b][1,3,4]thiadiazole-6-carboxylic acid
CAS No:933760-01-1
MF:C5H3N3O2S
MW:169.161218881607
CID:1029654
PubChem ID:29062327
Update Time:2025-06-08

Imidazo[2,1-b][1,3,4]thiadiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Imidazo[2,1-b][1,3,4]thiadiazole-6-carboxylic acid
    • Imidazo[2,1-b]-1,3,4-thiadiazole-6-carboxylic acid
    • Imidazo[2,1-b][1,3,4]thiadiazole-6-carboxylicacid
    • DTXSID80651918
    • 933760-01-1
    • MDL: MFCD11200966
    • Inchi: 1S/C5H3N3O2S/c9-4(10)3-1-8-5(7-3)11-2-6-8/h1-2H,(H,9,10)
    • InChI Key: JKGGEQRVKGJSIP-UHFFFAOYSA-N
    • SMILES: S1C=NN2C=C(C(=O)O)N=C12

Computed Properties

  • Exact Mass: 168.99500
  • Monoisotopic Mass: 168.99459752g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 95.7Ų

Experimental Properties

  • PSA: 95.73000
  • LogP: 0.48900

Imidazo[2,1-b][1,3,4]thiadiazole-6-carboxylic acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Imidazo[2,1-b][1,3,4]thiadiazole-6-carboxylic acid Pricemore >>

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Additional information on Imidazo[2,1-b][1,3,4]thiadiazole-6-carboxylic acid

Recent Advances in the Study of Imidazo[2,1-b][1,3,4]thiadiazole-6-carboxylic Acid (CAS: 933760-01-1)

Imidazo[2,1-b][1,3,4]thiadiazole-6-carboxylic acid (CAS: 933760-01-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of antimicrobial, anticancer, and anti-inflammatory agents. This research brief aims to summarize the latest findings and developments related to this compound, providing insights into its mechanism of action and potential clinical applications.

One of the key areas of research involving Imidazo[2,1-b][1,3,4]thiadiazole-6-carboxylic acid is its role as a scaffold for the development of novel antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The study highlighted the importance of the carboxylic acid moiety in enhancing the compound's binding affinity to bacterial enzymes involved in cell wall synthesis.

In addition to its antimicrobial properties, Imidazo[2,1-b][1,3,4]thiadiazole-6-carboxylic acid has shown promise as an anticancer agent. Recent in vitro and in vivo studies have revealed that certain derivatives of this compound can inhibit the proliferation of cancer cells by targeting key signaling pathways, such as the PI3K/AKT/mTOR axis. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that a novel derivative of this compound exhibited selective cytotoxicity against breast cancer cells (MCF-7) while showing minimal toxicity to normal cells, suggesting its potential as a targeted therapy.

The anti-inflammatory potential of Imidazo[2,1-b][1,3,4]thiadiazole-6-carboxylic acid has also been explored in recent research. A 2023 study published in European Journal of Pharmacology demonstrated that this compound can modulate the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophages. The study suggested that the compound's mechanism of action involves the inhibition of NF-κB signaling, a key pathway in inflammatory responses. These findings open new avenues for the development of anti-inflammatory drugs based on this scaffold.

Despite these promising results, challenges remain in the clinical translation of Imidazo[2,1-b][1,3,4]thiadiazole-6-carboxylic acid derivatives. Issues such as poor solubility, limited bioavailability, and potential off-target effects need to be addressed through further structural optimization and formulation studies. Recent advances in drug delivery systems, such as nanoparticle-based carriers, may offer solutions to these challenges, as highlighted in a 2023 review article in Advanced Drug Delivery Reviews.

In conclusion, Imidazo[2,1-b][1,3,4]thiadiazole-6-carboxylic acid (CAS: 933760-01-1) represents a versatile scaffold with significant potential in the development of novel therapeutic agents. Ongoing research continues to uncover its diverse biological activities and mechanisms of action, paving the way for future clinical applications. Further studies are needed to optimize its pharmacokinetic properties and evaluate its safety and efficacy in preclinical and clinical settings.

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